Cas no 2227671-80-7 (rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine
• CAS No: 2227671-80-7
• MF: C₁₆H₁₄F₃N
• MW: 277.284274578094
• CID: 6058217
• PubChem ID: 165696860
• Update Time: 2025-06-07

rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine
• 2227671-80-7
• rac-(1R,2S)-2-{2-[4-(trifluoromethyl)phenyl]phenyl}cyclopropan-1-amine
• EN300-1955461

• Inchi： 1S/C16H14F3N/c17-16(18,19)11-7-5-10(6-8-11)12-3-1-2-4-13(12)14-9-15(14)20/h1-8,14-15H,9,20H2/t14-,15+/m0/s1
• InChI Key： VGZLGCXWSCGLOF-LSDHHAIUSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=CC=C1[C@@H]1C[C@H]1N)(F)F

Computed Properties

• Exact Mass: 277.10783394g/mol
• Monoisotopic Mass: 277.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine

Introduction to Rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine (CAS No. 2227671-80-7)

Rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2227671-80-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of Rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine incorporates a cyclopropane ring, which is a key feature that contributes to its distinct chemical and biological properties. The cyclopropane moiety is known for its rigidity and ability to introduce conformational constraints, which can significantly influence the binding affinity and selectivity of the compound towards biological targets. Additionally, the presence of multiple aromatic rings, including a trifluoromethyl-substituted phenyl group, enhances the compound's lipophilicity and potential interaction with biological receptors.

In recent years, there has been a growing interest in the development of novel pharmacophores that incorporate cyclopropane rings due to their ability to modulate enzyme activity and receptor binding. Studies have shown that cyclopropane derivatives can exhibit potent inhibitory effects on various enzymes and receptors involved in critical biological pathways. For instance, compounds with similar structural motifs have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases.

The specific substitution pattern in Rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine makes it a particularly intriguing candidate for further exploration. The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity, while the dual phenyl rings provide additional opportunities for interactions with biological targets. These features make this compound a valuable scaffold for designing next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of Rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine with various biological targets. These studies have revealed that the compound can potentially interact with enzymes such as kinases and phosphodiesterases, which are key players in numerous disease pathways. Additionally, the rigid cyclopropane ring may facilitate optimal positioning within active sites, enhancing the compound's efficacy.

The synthesis of Rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and enantioselectivity. However, recent developments in asymmetric synthesis have provided new tools for constructing complex cyclic structures with high precision. These advancements have made it feasible to produce enantiomerically pure forms of the compound, which are essential for evaluating its biological activity.

In conclusion, Rac-(1R,2S)-2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine (CAS No. 2227671-80-7) is a promising compound with unique structural features that make it an attractive candidate for further investigation in drug discovery. Its rigid cyclopropane ring and multiple aromatic substituents provide excellent opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.